Cas no 88070-82-0 (L-Proline, 1-(N-hydroxy-D-asparaginyl)-)

• Product name: L-Proline, 1-(N-hydroxy-D-asparaginyl)-
• CAS No: 88070-82-0
• MF: C₉H₁₅N₃O₅
• MW: 245.232502222061
• CID: 646311
• PubChem ID: 71411092

L-Proline, 1-(N-hydroxy-D-asparaginyl)- Chemical and Physical Properties

Names and Identifiers

• L-Proline, 1-(N-hydroxy-D-asparaginyl)-
• (2S)-1-[(2R)-4-amino-2-(hydroxyamino)-4-oxobutanoyl]pyrrolidine-2-carboxylic acid
• N~2~-Hydroxy-D-asparaginyl-L-proline
• DTXSID40830727
• 88070-82-0

• Inchi： InChI=1S/C9H15N3O5/c10-7(13)4-5(11-17)8(14)12-3-1-2-6(12)9(15)16/h5-6,11,17H,1-4H2,(H2,10,13)(H,15,16)/t5-,6+/m1/s1
• InChI Key： GAHKTIUWMJOTMJ-RITPCOANSA-N
• SMILES： C1CC(N(C1)C(=O)C(CC(=O)N)NO)C(=O)O

Computed Properties

• Exact Mass: 245.10117059g/mol
• Monoisotopic Mass: 245.10117059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 133Ų
• XLogP3: -4.2